Cas no 748091-32-9 (4-amino-5-methylthiophene-2-carboxylic acid)

4-amino-5-methylthiophene-2-carboxylic acid structure

748091-32-9 structure

Product Name:4-amino-5-methylthiophene-2-carboxylic acid

CAS No:748091-32-9

MF:C₆H₇NO₂S

MW:157.190280199051

CID:561029

PubChem ID:22342535

Update Time:2025-04-19

4-amino-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylicacid, 4-amino-5-methyl-
- 2-Thiophenecarboxylicacid,4-amino-5-methyl-(9CI)
- 4-amino-5-methylthiophene-2-carboxylic acid
- AKOS010563189
- 748091-32-9
- DTXSID00625015
- SCHEMBL4062257
- EN300-149194
- Inchi： 1S/C6H7NO2S/c1-3-4(7)2-5(10-3)6(8)9/h2H,7H2,1H3,(H,8,9)
- InChI Key： RYDMTEAXGOEBNF-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC(=C1C)N

Computed Properties

Exact Mass: 157.01974964g/mol
Monoisotopic Mass: 157.01974964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 91.6Å²

4-amino-5-methylthiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-149194-0.05g	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		0.05g	$563.0	2023-06-05
Enamine	EN300-149194-0.1g	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		0.1g	$591.0	2023-06-05
Enamine	EN300-149194-0.25g	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		0.25g	$617.0	2023-06-05
Enamine	EN300-149194-0.5g	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		0.5g	$645.0	2023-06-05
Enamine	EN300-149194-1.0g	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		1g	$671.0	2023-06-05
Enamine	EN300-149194-2.5g	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		2.5g	$1315.0	2023-06-05
Enamine	EN300-149194-5.0g	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		5g	$1945.0	2023-06-05
Enamine	EN300-149194-10.0g	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		10g	$2884.0	2023-06-05
Enamine	EN300-149194-50mg	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		50mg	$455.0	2023-09-28
Enamine	EN300-149194-100mg	4-amino-5-methylthiophene-2-carboxylic acid	748091-32-9		100mg	$476.0	2023-09-28

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5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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